Cas no 1216587-44-8 (5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)nicotinic acid)

• Product Name: 5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)nicotinic acid
• CAS No: 1216587-44-8
• MF: C₁₁H₁₂BrNO₄
• MW: 302.121282577515
• MDL: MFCD11100057
• CID: 4686618
• Update Time: 2025-06-08

5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)nicotinic acid
• SBB052923
• 2-(2H-3,4,5,6-tetrahydropyran-4-yloxy)-5-bromopyridine-3-carboxylic acid

• MDL： MFCD11100057
• Inchi： 1S/C11H12BrNO4/c12-7-5-9(11(14)15)10(13-6-7)17-8-1-3-16-4-2-8/h5-6,8H,1-4H2,(H,14,15)
• InChI Key： KYIYDXUGURRORT-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(=O)O)=C1)OC1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 270
• Topological Polar Surface Area: 68.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)nicotinic acid

Research Brief on 5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)nicotinic acid (CAS: 1216587-44-8): Recent Advances and Applications

5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)nicotinic acid (CAS: 1216587-44-8) is a specialized nicotinic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique bromo-substituted pyranyloxy side chain, serves as a versatile intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)nicotinic acid as a key building block for the synthesis of novel PI3K inhibitors. The study demonstrated that the bromo-substituted nicotinic acid scaffold could be efficiently functionalized to yield compounds with high selectivity for PI3Kδ, a target implicated in autoimmune diseases and cancer. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the compound's binding affinity, achieving nanomolar potency in enzymatic assays.

Another notable application of this compound was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it was utilized as a precursor for the development of anti-inflammatory agents. The study focused on modifying the tetrahydro-2H-pyran-4-yloxy moiety to enhance metabolic stability and bioavailability. The resulting derivatives exhibited potent inhibition of COX-2, with minimal off-target effects, suggesting their potential as safer alternatives to traditional NSAIDs.

Beyond its pharmacological applications, 5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)nicotinic acid has also been investigated for its utility in chemical biology probes. A 2024 study in ACS Chemical Biology detailed its incorporation into activity-based probes for profiling kinase activity in cellular lysates. The bromo-substitution allowed for subsequent click chemistry modifications, enabling the visualization and quantification of kinase engagement in complex biological samples.

The synthetic accessibility of this compound has further contributed to its widespread use. Recent advancements in catalytic C-O bond formation, as reported in Organic Letters, have streamlined its production, reducing the need for expensive palladium catalysts. This has implications for scaling up its use in industrial drug discovery pipelines.

In conclusion, 5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)nicotinic acid (CAS: 1216587-44-8) continues to be a molecule of significant interest in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate, combined with its demonstrated biological activities, positions it as a valuable tool for researchers exploring new therapeutic avenues. Future studies may focus on expanding its applications in targeted drug delivery and covalent inhibitor design.